![molecular formula C17H15BrFN5OS B305578 2-{[4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-bromo-2-fluorophenyl)acetamide](/img/structure/B305578.png)
2-{[4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-bromo-2-fluorophenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-{[4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-bromo-2-fluorophenyl)acetamide is a chemical compound that has gained significant attention in scientific research. This compound is commonly referred to as AMBF3TS and is known for its potential use in various fields, including medicinal chemistry, drug discovery, and cancer research.
Mechanism of Action
The mechanism of action of AMBF3TS is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes involved in cancer cell growth and proliferation. Additionally, it has been proposed that AMBF3TS may induce oxidative stress in cancer cells, leading to cell death.
Biochemical and Physiological Effects:
AMBF3TS has been shown to exhibit potent anti-cancer activity in vitro. It has been found to induce apoptosis and cell cycle arrest in cancer cells, leading to their death. Furthermore, AMBF3TS has been shown to inhibit the growth and proliferation of cancer cells by targeting specific enzymes involved in cancer cell metabolism.
Advantages and Limitations for Lab Experiments
AMBF3TS has several advantages for use in lab experiments. It is relatively easy to synthesize and can be obtained in large quantities. Furthermore, it has been shown to exhibit potent anti-cancer activity against various cancer cell lines. However, there are also some limitations to using AMBF3TS in lab experiments. For example, its mechanism of action is not fully understood, and it may exhibit toxicity in certain cell types.
Future Directions
There are several future directions for research on AMBF3TS. One potential area of research is the optimization of its synthesis method to improve its yield and purity. Additionally, further studies are needed to elucidate its mechanism of action and to identify its molecular targets. Furthermore, there is a need for in vivo studies to evaluate its efficacy and toxicity in animal models. Finally, AMBF3TS may have potential as a lead compound for the development of novel anti-cancer drugs.
Synthesis Methods
AMBF3TS can be synthesized using a multi-step process that involves the reaction of various chemical compounds. The synthesis of AMBF3TS involves the reaction of 4-bromo-2-fluoroaniline with 3-methylphenylhydrazine to form a key intermediate. This intermediate is then reacted with thiosemicarbazide to form the final product.
Scientific Research Applications
AMBF3TS has been widely studied for its potential use in medicinal chemistry and drug discovery. It has been found to exhibit potent anti-cancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Furthermore, AMBF3TS has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest.
properties
Molecular Formula |
C17H15BrFN5OS |
---|---|
Molecular Weight |
436.3 g/mol |
IUPAC Name |
2-[[4-amino-5-(3-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-bromo-2-fluorophenyl)acetamide |
InChI |
InChI=1S/C17H15BrFN5OS/c1-10-3-2-4-11(7-10)16-22-23-17(24(16)20)26-9-15(25)21-14-6-5-12(18)8-13(14)19/h2-8H,9,20H2,1H3,(H,21,25) |
InChI Key |
UEROTGRMAJJNQC-UHFFFAOYSA-N |
SMILES |
CC1=CC=CC(=C1)C2=NN=C(N2N)SCC(=O)NC3=C(C=C(C=C3)Br)F |
Canonical SMILES |
CC1=CC(=CC=C1)C2=NN=C(N2N)SCC(=O)NC3=C(C=C(C=C3)Br)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.